molecular formula C13H20O3S B8285549 1-[(2,2-Diethoxyethyl)thio]-2-methoxybenzene

1-[(2,2-Diethoxyethyl)thio]-2-methoxybenzene

Cat. No.: B8285549
M. Wt: 256.36 g/mol
InChI Key: QXTSFEBXASFTLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[(2,2-Diethoxyethyl)thio]-2-methoxybenzene is a useful research compound. Its molecular formula is C13H20O3S and its molecular weight is 256.36 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H20O3S

Molecular Weight

256.36 g/mol

IUPAC Name

1-(2,2-diethoxyethylsulfanyl)-2-methoxybenzene

InChI

InChI=1S/C13H20O3S/c1-4-15-13(16-5-2)10-17-12-9-7-6-8-11(12)14-3/h6-9,13H,4-5,10H2,1-3H3

InChI Key

QXTSFEBXASFTLV-UHFFFAOYSA-N

Canonical SMILES

CCOC(CSC1=CC=CC=C1OC)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 2-methoxybenzenethiol (10 g, 71.4 mmol) and potassium carbonate (20 g, 143 mmol) in dry N,N-dimethylformamide (100 mL) was added dropwise over 20 mins a solution of bromoacetaldehyde diethyl acetal (10.3 mL, 71.4 mmol) in dry N,N-dimethylformamide (50 mL). The resulting suspension was allowed to stir at room temperature for 45 mins before being diluted with water (500 mL) and extracted with hexane (200 mL). The organic phase was further extracted with brine (4×100 mL), with the resulting organic phase being dried (MgSO4) and the solvent removed in vacuo to give a pale yellow oil (18.6 g) which was ca 95% pure. This material was further purified by flash chromatography eluting silica gel with hexane:ether [10:1] to give a colourless oil (18 g, 98%). δH (300 MHz, CDCl3) 7.34 (1H, d, Ar), 7.2 (1H, m, Ar), 6.92–6.80 (2H, m, Ar), 4.62 (1H, t, J=7 Hz, CH(OEt)2), 3.85 (3H, s, OCH3), 3.70–3.42 (4H, m, OCH2CH3), 3.10 (2H, d, J=7 Hz, SCH2), 1.12 (6H, t, J=7 Hz, OCH2CH3).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
10.3 mL
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
Quantity
500 mL
Type
solvent
Reaction Step Three
Name

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